6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile

• CAS No.: 113525-69-2
• Molecular Formula: C12H7N3O
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 6-methyl-4-oxoquinolizine-1,3-dicarbonitrile
• InChI: InChI=1S/C12H7N3O/c1-8-3-2-4-11-9(6-13)5-10(7-14)12(16)15(8)11/h2-5H,1H3
• InChI Key: QNOHQNZSHMDNMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=C(C=C(C(=O)N12)C#N)C#N

Description

6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile is a heterocyclic compound with a molecular formula of C12H7N3O . This compound is part of the quinolizine family, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-cyanoacetamide with methyl ketones in the presence of a base . The reaction conditions often include heating and the use of solvents such as ethanol or methanol to facilitate the cyclization process .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinolizine derivatives with different functional groups.

Reduction: Reduction reactions can convert the carbonyl group to hydroxyl or amine groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Nucleophiles like amines, alcohols, and thiols are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various quinolizine derivatives with altered functional groups, which can exhibit different biological activities and properties .

Scientific Research Applications

6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• 4-Oxo-4H-quinolizine-1,3-dicarbonitrile
• Diethyl 6-methyl-4-oxo-4H-quinolizine-1,3-dicarboxylate

Uniqueness

6-Methyl-4-oxo-4H-quinolizine-1,3-dicarbonitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activities, making it a valuable compound for research and development .